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Compound of Interest

Compound Name: Diethylene glycol monohexyl ether

Cat. No.: B087330

Technical Support Center: Diethylene Glycol
Monohexyl Ether

This technical support guide provides researchers, scientists, and drug development
professionals with essential information on preventing peroxide formation in stored diethylene
glycol monohexyl ether.

Frequently Asked Questions (FAQSs)

Q1: What is peroxide formation and why is it a concern for diethylene glycol monohexyl
ether?

Al: Diethylene glycol monohexyl ether, like other ethers, can react with atmospheric oxygen
in a process called autoxidation to form unstable and potentially explosive peroxides.[1][2] This
is a significant safety concern as friction, heat, or shock can cause these peroxides to
detonate, especially when concentrated through evaporation or distillation.[3][4] The formation
of peroxides is a free radical chain reaction that is accelerated by exposure to light and heat.[1]

[5]
Q2: How can | visually inspect my diethylene glycol monohexyl ether for peroxides?

A2: While visual inspection is not a definitive test, it can indicate a high level of peroxide
formation. If you observe any of the following, do not handle the container and contact your
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institution's Environmental Health and Safety (EHS) office immediately[3][6]:
 Visible crystal formation within the liquid or around the cap.[6]
 Discoloration of the liquid.[3]

 Liquid stratification or the formation of distinct layers.[3]

Q3: What are the ideal storage conditions to prevent peroxide formation?

A3: To minimize peroxide formation, diethylene glycol monohexyl ether should be stored
under the following conditions[7][8][9]:

» Container: Store in a tightly sealed, air-impermeable, light-resistant container, such as an
amber glass bottle or a metal can.[9][10] Avoid containers with screw-top lids or glass
stoppers that can create friction upon opening.[7]

o Atmosphere: Whenever possible, store under an inert atmosphere, such as nitrogen or
argon, to displace oxygen.[10][11]

o Temperature: Store in a cool, dark, and well-ventilated area.[7][11] Avoid refrigeration unless
recommended by the manufacturer, as low temperatures can cause some peroxides to
crystallize out of solution, increasing the risk of explosion.[7][12]

o Light and Heat: Protect from light and sources of heat, as these can accelerate peroxide
formation.[8][13]

Q4: What is a peroxide inhibitor and should | use one?

A4: A peroxide inhibitor is an antioxidant compound that can be added to ethers to slow down
the rate of peroxide formation.[2] A common inhibitor for ethers is Butylated Hydroxytoluene
(BHT), also known as 2,6-di-tert-butyl-p-methylphenol.[12][14] It is highly recommended to
purchase diethylene glycol monohexyl ether that already contains an inhibitor.[12] If you
need to use an uninhibited solvent, it should be used quickly and stored under an inert
atmosphere.[10] Note that inhibitors are consumed over time, so their presence does not
eliminate the need for proper storage and periodic testing.[2]
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Q5: How often should | test my diethylene glycol monohexyl ether for peroxides?

A5: The frequency of testing depends on the storage conditions and whether the container has
been opened. General guidelines for ethers that are a peroxide hazard upon concentration (like
diethylene glycol monohexyl ether) are as follows:

» Unopened containers: Test or dispose of after 12-18 months from the date of receipt.[4][11]

e Opened containers: Test for peroxides at least every 6-12 months.[11][15] It is also crucial to
test before any distillation or evaporation process, as this can concentrate peroxides to
dangerous levels.[10][16]

Troubleshooting Guide
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Issue

Possible Cause

Recommended Action

Solvent is past its expiration

date.

Extended storage increases
the likelihood of significant

peroxide formation.

Do not open or handle the
container. Contact your
institution's EHS office for

guidance on safe disposal.[3]

Visible crystals or discoloration

in the solvent.

High concentration of

peroxides.

EXTREME HAZARD. Do not
move or open the container.
Immediately contact your EHS

office for emergency disposal.

[3][6]

Positive peroxide test (= 25

ppm).

Peroxides have formed to a

potentially hazardous level.

For concentrations between
25-100 ppm, avoid distillation
or concentration.[17] For
concentrations = 100 ppm, do
not handle and contact EHS
for disposal.[4][17] If the
concentration is below 100
ppm and you need to use the
solvent, you can remove the
peroxides (see Experimental

Protocols).

Need to use uninhibited
diethylene glycol monohexyl

ether.

Absence of an inhibitor
accelerates peroxide

formation.

Purchase only the amount
needed for immediate use.[6]
Store under an inert
atmosphere (e.g., nitrogen or
argon).[10] Test for peroxides

before each use.

Quantitative Data Summary

The following table provides general guidelines for the safe storage and testing of peroxide-

forming chemicals. Specific timelines for diethylene glycol monohexyl ether may vary, so it is
crucial to consult the manufacturer's safety data sheet (SDS).
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Class of Peroxide Storage Time Limit Testing Frequency
Examples
Former (Opened) (Opened)
Diethyl ether,
Diethylene glycol
Hazard on Every 6-12 Y 9
) 12 months[11] ethers,
Concentration months[15]
Tetrahydrofuran (THF)
[17][18]
Severe Peroxide
3 months[18] Before use[18] Isopropyl ether[18]
Hazard
Hazard of Styrene, Vinyl
o 6-12 months[2][13] Every 6 months[15]
Polymerization acetate[13]
Peroxide Concentration Hazard Levels
Peroxide Concentration (ppm) Hazard Level & Recommended Action
< 25 ppm Considered safe for general use.[17]

Moderate hazard. Do not distill or concentrate.
25-100 ppm ) .
[17] Consider peroxide removal.

100 High hazard. Avoid handling. Contact EHS for
> m
PP immediate disposal.[4][17]

Experimental Protocols

Protocol 1: Qualitative Peroxide Test (Potassium lodide Method)

This method provides a rapid qualitative assessment of the presence of peroxides.
Materials:

o Sample of diethylene glycol monohexyl ether

e Glacial acetic acid
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e Potassium iodide (KI), solid
e Test tube or small vial
Procedure:

 In a chemical fume hood, add approximately 1 mL of the diethylene glycol monohexyl
ether to a test tube.

e Add 1 mL of glacial acetic acid.
e Add about 100 mg of potassium iodide crystals.
e Stopper and shake the test tube.

o Avyellow to brown color indicates the presence of peroxides.[8][19] A faint yellow color
suggests a low concentration, while a distinct brown color indicates a high and potentially
dangerous concentration.[20]

Protocol 2: Semi-Quantitative Peroxide Test (Test Strips)

Commercial peroxide test strips offer a convenient way to estimate the peroxide concentration.
Materials:

o Sample of diethylene glycol monohexyl ether

e Peroxide test strips (e.g., from Millipore-Sigma, VWR, or Fisher)[12]

» Deionized water (if required by strip manufacturer)

Procedure:

» Follow the manufacturer's instructions for the specific test strips being used.[12]

» Typically, this involves dipping the test strip into the solvent for a specified time.

o For some strips designed for aqueous solutions, after dipping in the ether, a drop of
deionized water may need to be applied to the test pad after the ether has evaporated.[18]
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o Compare the resulting color of the test strip to the color chart provided by the manufacturer
to determine the approximate peroxide concentration in parts per million (ppm).

Protocol 3: Peroxide Removal (for concentrations < 100 ppm)

This procedure should only be performed by trained personnel in a chemical fume hood.

Materials:

Peroxidized diethylene glycol monohexyl ether (< 100 ppm peroxides)

o Activated basic alumina, 80-mesh

e Chromatography column

e Ferrous sulfate (FeSOa-7H20)

e Concentrated sulfuric acid

e Deionized water

e Separatory funnel

Procedure using Activated Alumina:

o Pack a chromatography column with activated basic alumina (approximately 100g of alumina
per 100 mL of solvent).[20]

o Pass the diethylene glycol monohexyl ether through the column.

e Collect the eluent and re-test for peroxides to ensure their removal.[10]

o Caution: The alumina will retain the peroxides. Before disposal, the alumina should be
treated to destroy the peroxides by slurrying it with a dilute acidic solution of ferrous sulfate.
[10]

Procedure using Ferrous Sulfate:
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» Prepare a ferrous sulfate solution by dissolving 60 g of FeSOa4-7H20 in 110 mL of deionized
water and carefully adding 6 mL of concentrated sulfuric acid.[16]

 In a separatory funnel, wash the diethylene glycol monohexyl ether with an equal volume
of the ferrous sulfate solution. Shake gently.

o Separate the layers and discard the aqueous layer.
» Repeat the washing step two to three times.[20]
 After the final wash, test the solvent for the presence of peroxides to confirm their removal.

e The solvent may then need to be dried using a suitable drying agent like anhydrous
magnesium sulfate.

Visualizations

Mechanism of Peroxide Formation in Ethers
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Caption: Free radical mechanism of peroxide formation in ethers.
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Workflow for Preventing Peroxide Formation

Receive/Synthesize
Diethylene Glycol Monohexyl Ether

Label with Receipt
& Opening Dates

i

Store Properly:
- Cool, dark, sealed container
- Inert atmosphere (optional)
- With inhibitor (e.g., BHT)

Periodic Testing
(every 6-12 months)

Use in Experiment

> 25 ppm

Test Before Distillation

. No
or Concentration

Remove Peroxides

(< 100 ppm) Contact EHS for Disposal

Click to download full resolution via product page

Caption: Safe handling and storage workflow for diethylene glycol monohexyl ether.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b087330#how-to-prevent-peroxide-formation-in-
stored-diethylene-glycol-monohexyl-ether]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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